N-(4-(N-(2-(3,5-dimethylphenoxy)ethyl)sulfamoyl)phenyl)isobutyramide

• IUPAC Name: N-[4-[2-(3,5-dimethylphenoxy)ethylsulfamoyl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C20H26N2O4S/c1-14(2)20(23)22-17-5-7-19(8-6-17)27(24,25)21-9-10-26-18-12-15(3)11-16(4)13-18/h5-8,11-14,21H,9-10H2,1-4H3,(H,22,23)
• InChI Key: KHIYVIONZSPEEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCNS(=O)(=O)C2=CC=C(C=C2)NC(=O)C(C)C)C
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

This compound contains a sulfamoyl group attached to a phenyl ring, which is further connected to an isobutyramide group. It also has a 3,5-dimethylphenoxy group attached via an ethyl linker. These functional groups suggest that this compound could have interesting biological activities, as sulfonamides are known for their use in antibiotics and other drugs.

Scientific Research Applications

Antioxidant Activity Assessment Methods

Analytical Methods Used in Determining Antioxidant Activity : This review highlights the importance of various tests to determine antioxidant activity, including the ORAC, HORAC, TRAP, and TOSC tests, among others. These assays are critical for analyzing the antioxidant capacity of complex samples, which might be relevant for studying compounds like "N-(4-(N-(2-(3,5-dimethylphenoxy)ethyl)sulfamoyl)phenyl)isobutyramide" in various matrices (Munteanu & Apetrei, 2021).

Sulfonamide Inhibitors and Their Applications

Sulfonamide Inhibitors : Sulfonamide compounds, known for their bacteriostatic properties, have been utilized in the therapy of bacterial infections and various other conditions. This review encapsulates the scientific and patent literature on sulfonamide inhibitors, shedding light on their application in disease conditions such as cancer, glaucoma, inflammation, and more (Gulcin & Taslimi, 2018).

Contamination and Removal Techniques

Removal of Sulfamethoxazole from Aqueous Solution : Sulfamethoxazole, a compound with N-amine and carboxyl groups, demonstrates the challenges and methodologies for removing persistent organic pollutants from the environment. This review delves into adsorption, electrochemical oxidation, and other cleaner techniques, which could be insightful for the environmental management of similar compounds (Prasannamedha & Kumar, 2020).

Hydroprocessing Catalysts

Transition Metal Phosphide Hydroprocessing Catalysts : This review discusses the advancements in hydrodesulfurization (HDS) and hydrodenitrogenation (HDN) catalysts, focusing on transition metal phosphides. The unique properties and performance of these catalysts in refining processes provide a perspective on the potential industrial applications of complex compounds (Oyama et al., 2009).

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes or receptors involved in inflammatory responses .

Mode of Action

It’s known that similar compounds can inhibit certain biochemical reactions, leading to a decrease in inflammation .

Biochemical Pathways

For instance, it could potentially inhibit the production of inflammatory markers such as TNF-α, IL-1β, IL-2, IL-13, and NF-κB, while upregulating the expression of anti-inflammatory cytokine IL-10 .

Result of Action

Based on similar compounds, it’s plausible that it may exert anti-inflammatory effects by modulating the expression of certain inflammatory and anti-inflammatory markers .